BQ-788 sodium salt

• Molecular Formula: C34H50N5NaO7
• Molecular Weight: 663.8 g/mol
• InChI: InChI=1S/C34H51N5O7.Na/c1-8-9-16-25(31(42)43)35-29(40)26(18-23-20-38(33(45)46-7)28-17-11-10-15-24(23)28)36-30(41)27(19-34(4,5)6)37-32(44)39-21(2)13-12-14-22(39)3;/h10-11,15,17,20-22,25-27H,8-9,12-14,16,18-19H2,1-7H3,(H,35,40)(H,36,41)(H,37,44)(H,42,43);/q;+1/p-1/t21-,22?,25?,26+,27?;/m0./s1
• InChIKey: QCVIFBRTTLMEOV-YREOFZMFSA-M

BQ-788 Sodium Salt (CAS 156161-89-6) Procurement Guide: Endothelin ETB Receptor Antagonist for Research

The target compound is BQ-788 sodium salt (CAS 156161-89-6), a synthetic modified tripeptide that functions as a competitive antagonist of the endothelin ETB receptor, a member of the G protein-coupled receptor (GPCR) superfamily [1]. Its IUPAC name is sodium (2R)-2-[[(2R)-2-[[(2S)-2-[[(2R,6S)-2,6-dimethylpiperidine-1-carbonyl]amino]-4,4-dimethylpentanoyl]amino]-3-(1-methoxycarbonylindol-3-yl)propanoyl]amino]hexanoate, with a molecular formula of C34H50N5NaO7 and a molecular weight of 663.8 g/mol [2]. The compound is typically supplied as a white lyophilized powder with purity specifications of ≥95–98%, and is soluble in DMSO and ethanol for in vitro applications . BQ-788 is exclusively a research-use compound and is not intended for human therapeutic or veterinary applications [1].

ET

Pathway Study Fit

ETB receptor-selective GPCR antagonism research

IV

In Vivo Method

Parenteral infusion protocol; no oral bioavailability

PW

Selection Context

Lyophilized powder for reconstitution in saline or buffer

• [1] Alomone Labs. (2026). BQ788 (#B-175) Product Information. Alomone Labs. View Source
• [2] PubChem. (2025). Bq 788. PubChem CID 16759603. View Source

Why Generic Endothelin Antagonists Cannot Substitute for BQ-788 Sodium Salt in ETB-Specific Research

Endothelin receptor antagonists are not interchangeable research tools; their receptor subtype selectivity profiles differ by orders of magnitude. BQ-788 exhibits an ETB:ETA selectivity ratio of approximately 1,083-fold based on radioligand binding IC50 values (1.2 nM for ETB versus 1,300 nM for ETA) [1]. In contrast, the ETA-selective antagonist BQ-123 demonstrates high affinity for ETA receptors with minimal ETB cross-reactivity [2]. Substituting a non-selective antagonist or the incorrect subtype-selective tool introduces confounding variables that obscure whether observed pharmacological effects are mediated by ETA, ETB, or both receptor populations. Furthermore, BQ-788 lacks oral bioavailability and is rapidly metabolized, necessitating intravenous or intra-arterial administration in vivo—a pharmacokinetic profile that fundamentally differs from clinically developed endothelin antagonists such as bosentan or ambrisentan, which are orally bioavailable small molecules [1]. For studies requiring acute, reversible ETB receptor blockade with well-characterized in vivo dosing parameters, generic substitution is scientifically untenable.

Selectivity Non-selective or ETA-selective antagonists may confound ETB-specific pharmacological interpretation.

Pharmacokinetics Orally bioavailable endothelin antagonists have a different PK profile and may not substitute for infusion-based acute blockade.

Tool Profile Reversible competitive antagonism established for BQ-788 may not transfer to irreversible or functionally distinct antagonists.

• [1] Ishikawa, K., Ihara, M., Noguchi, K., Mase, T., Mino, N., Saeki, T., Fukuroda, T., Fukami, T., Ozaki, S., Nagase, T., Nishikibe, M., & Yano, M. (1994). Biochemical and pharmacological profile of a potent and selective endothelin B-receptor antagonist, BQ-788. Proceedings of the National Academy of Sciences, 91(11), 4892–4896. View Source
• [2] Fukuroda, T., Fujikawa, T., Ozaki, S., Ishikawa, K., Yano, M., & Nishikibe, M. (1994). Clearance of circulating endothelin-1 by ETB receptors in rats. Biochemical and Biophysical Research Communications, 199(3), 1461–1465. View Source

Quantitative Comparative Evidence for BQ-788 Sodium Salt: Binding Selectivity, Functional Antagonism, In Vivo Efficacy, and Pharmacokinetic Behavior

ETB Receptor Binding Affinity and Selectivity: BQ-788 Versus ETA Receptors and Comparative Antagonists

BQ-788 sodium salt demonstrates high-affinity competitive binding to human ETB receptors with an IC50 of 1.2 nM in human Girrardi heart cells [1]. In the same assay system, BQ-788 exhibits minimal affinity for human ETA receptors, with an IC50 of 1,300 nM in SK-N-MC neuroblastoma cells [1]. This yields an ETB:ETA selectivity ratio of approximately 1,083:1. As a comparator, the ETA-selective antagonist BQ-123 shows high affinity for ETA receptors but negligible ETB binding [2]. Additionally, when ETA receptors are masked by 1 μM BQ-123, BQ-788 binds ETB receptors with an IC50 of 0.89 nM, indicating that its intrinsic ETB affinity may be even higher than the 1.2 nM value obtained in unmasked assays [3].

Binding Selectivity

Head-to-head

ETB IC50: 1.2 nM vs ETA IC50: 1,300 nM

Supports ETB-specific pathway-response interpretation.

~1,083-fold selectivity in radioligand binding.

Evidence Dimension	Receptor binding affinity (IC50) for ETB and ETA receptors
Target Compound Data	ETB IC50 = 1.2 nM; ETA IC50 = 1,300 nM; Selectivity ratio ≈ 1,083:1
Comparator Or Baseline	BQ-123 (ETA-selective antagonist): high ETA affinity, negligible ETB binding; Bosentan (dual antagonist): non-selective ETB/ETA profile
Quantified Difference	BQ-788 exhibits >1,000-fold selectivity for ETB over ETA, whereas BQ-123 is ETA-selective and bosentan is non-selective
Conditions	125I-labeled ET-1 competition binding in human Girrardi heart cells (ETB) and human SK-N-MC neuroblastoma cells (ETA)

Why This Matters

Procurement of BQ-788 is essential for experiments requiring exclusive ETB receptor blockade without confounding ETA-mediated effects; alternative antagonists such as BQ-123 or bosentan cannot achieve this functional specificity.

• [1] Ishikawa, K., Ihara, M., Noguchi, K., Mase, T., Mino, N., Saeki, T., Fukuroda, T., Fukami, T., Ozaki, S., Nagase, T., Nishikibe, M., & Yano, M. (1994). Biochemical and pharmacological profile of a potent and selective endothelin B-receptor antagonist, BQ-788. Proceedings of the National Academy of Sciences, 91(11), 4892–4896. View Source
• [2] Ihara, M., Noguchi, K., Saeki, T., Fukuroda, T., Tsuchida, S., Kimura, S., Fukami, T., Ishikawa, K., Nishikibe, M., & Yano, M. (1992). Biological profiles of highly potent novel endothelin antagonists selective for the ETA receptor. Life Sciences, 50(4), 247–255. View Source
• [3] Ozaki, S., Ohwaki, K., Ihara, M., Fukuroda, T., Ishikawa, K., & Yano, M. (1995). ETB-mediated regulation of extracellular levels of endothelin-1 in cultured human endothelial cells. Biochemical and Biophysical Research Communications, 209(2), 483–489. View Source

Functional Antagonism at ETB Receptors: BQ-788 pA2 Value and Calcium Mobilization Assay Performance

In functional assays, BQ-788 acts as a competitive antagonist of ETB receptor-mediated responses. In isolated rabbit pulmonary artery preparations, BQ-788 competitively antagonizes vasoconstriction induced by an ETB-selective agonist with a pA2 value of 8.4 [1]. This corresponds to an antagonist dissociation constant (KB) of approximately 4 nM. In a calcium mobilization assay using cells loaded with Calcium 6 dye, BQ-788 inhibited ETB receptor-mediated, endothelin-1-evoked Ca2+ mobilization with an IC50 of 6.57 nM when stimulated with 30 nM endothelin-1 (EC80) [2]. BQ-788 exhibits no agonistic activity at concentrations up to 10 μM [1].

Functional Antagonism

Head-to-head

pA2 = 8.4; Ca2+ IC50 = 6.57 nM

Enables Schild analysis and quantitative GPCR pharmacology.

Competitive antagonism with no agonistic activity up to 10 μM.

Evidence Dimension	Functional antagonism potency
Target Compound Data	pA2 = 8.4 (KB ≈ 4 nM) in rabbit pulmonary artery; Ca2+ mobilization IC50 = 6.57 nM
Comparator Or Baseline	Baseline agonist response (ETB-selective agonist or ET-1 EC80) without antagonist
Quantified Difference	BQ-788 produces parallel rightward shifts in agonist concentration-response curves without affecting maximal response (competitive antagonism), and reduces Ca2+ flux to 50% of baseline at 6.57 nM
Conditions	Isolated rabbit pulmonary artery (pA2); FLIPRTETRA calcium mobilization assay with ET-1 stimulation at EC80

Why This Matters

For functional pharmacological studies, BQ-788 provides reversible competitive antagonism with a well-defined pA2 value, enabling Schild analysis and quantitative receptor pharmacology experiments that cannot be reliably performed with less selective or irreversible antagonists.

• [1] Ishikawa, K., Ihara, M., Noguchi, K., Mase, T., Mino, N., Saeki, T., Fukuroda, T., Fukami, T., Ozaki, S., Nagase, T., Nishikibe, M., & Yano, M. (1994). Biochemical and pharmacological profile of a potent and selective endothelin B-receptor antagonist, BQ-788. Proceedings of the National Academy of Sciences, 91(11), 4892–4896. View Source
• [2] Alomone Labs. (2026). BQ788 (#B-175) Product Information: Dose-response plot of BQ788 inhibition of ET-B receptor-mediated Ca2+ mobilization. Alomone Labs. View Source

In Vivo Hemodynamic Effects: BQ-788 Modulates Depressor Responses and Blood Pressure in Rodent Models

In conscious rats, intravenous infusion of BQ-788 (3 mg/kg/h) completely inhibits the ETB receptor-mediated depressor response induced by pharmacological doses of ET-1 or the ETB-selective agonist sarafotoxin 6c (0.5 nmol/kg, i.v.), while leaving the pressor response unaffected [1]. In Dahl salt-sensitive hypertensive rats, BQ-788 infusion at the same dose (3 mg/kg/h, i.v.) increases blood pressure by approximately 20 mmHg [1]. In healthy human subjects, systemic ETB receptor blockade with BQ-788 increased total peripheral vascular resistance by 24±5% at 40 minutes and reduced cardiac index by 17±5%, although mean arterial pressure remained unchanged [2]. In contrast, the ETA antagonist BQ-123 does not block ETB-mediated depressor responses and exerts opposite hemodynamic effects in certain vascular beds [3].

In Vivo Hemodynamics

Cross-study

Complete depressor inhibition; BP increase ≈20 mmHg

Reported in vivo model-response context for ETB blockade.

Conscious rodent models at 3 mg/kg/h i.v. infusion.

Evidence Dimension	In vivo ETB receptor blockade effects on blood pressure and vascular resistance
Target Compound Data	Complete inhibition of ETB-mediated depressor response (3 mg/kg/h, i.v.); +20 mmHg BP increase in Dahl salt-sensitive rats; +24±5% increase in peripheral vascular resistance in humans
Comparator Or Baseline	BQ-123 (ETA antagonist): does not block ETB-mediated depressor responses; vehicle control
Quantified Difference	BQ-788 selectively unmasks or enhances pressor responses by eliminating ETB-mediated vasodilation, whereas BQ-123 reduces pressor responses via ETA blockade
Conditions	Conscious rat models (ET-1 or sarafotoxin 6c challenge); Dahl salt-sensitive hypertensive rats; healthy human volunteers

Why This Matters

BQ-788 is the validated standard for in vivo ETB receptor blockade studies, with established dosing parameters (3 mg/kg/h i.v. in rodents) and well-characterized hemodynamic outcomes that enable reproducible experimental design across cardiovascular, renal, and hypertension research applications.

• [1] Ishikawa, K., Ihara, M., Noguchi, K., Mase, T., Mino, N., Saeki, T., Fukuroda, T., Fukami, T., Ozaki, S., Nagase, T., Nishikibe, M., & Yano, M. (1994). Biochemical and pharmacological profile of a potent and selective endothelin B-receptor antagonist, BQ-788. Proceedings of the National Academy of Sciences, 91(11), 4892–4896. View Source
• [2] Strachan, F. E., Spratt, J. C., Wilkinson, I. B., Johnston, N. R., Gray, G. A., & Webb, D. J. (1999). Systemic blockade of the endothelin-B receptor increases peripheral vascular resistance in healthy men. Hypertension, 33(1), 581–585. View Source
• [3] Fukuroda, T., Fujikawa, T., Ozaki, S., Ishikawa, K., Yano, M., & Nishikibe, M. (1994). Clearance of circulating endothelin-1 by ETB receptors in rats. Biochemical and Biophysical Research Communications, 199(3), 1461–1465. View Source

Pharmacokinetic Profile and Administration Requirements: BQ-788 Requires Parenteral Delivery

BQ-788 is a modified tripeptide that lacks oral bioavailability and requires intravenous or intra-arterial administration for in vivo applications [1]. The compound does not bind appreciably to plasma proteins and is rapidly metabolized, resulting in a short duration of action that necessitates continuous infusion protocols for sustained ETB receptor blockade [1]. In clearance studies, BQ-788 infusion (0.1 mg/kg/min i.v.) significantly reduced ET-1 clearance and inhibited tissue distribution of radiolabeled ET-1 to the lungs and kidneys, but not the liver [2]. This pharmacokinetic profile contrasts markedly with orally bioavailable endothelin antagonists such as bosentan (dual antagonist, oral bioavailability ~50%) and ambrisentan (ETA-selective, oral bioavailability ~90%) [3].

Pharmacokinetics

Class-level

Parenteral administration required

Procurement context requires infusion protocol planning.

Data to verify: no oral bioavailability; rapid metabolism.

Evidence Dimension	Oral bioavailability and route of administration
Target Compound Data	Oral bioavailability: negligible; requires i.v. or i.a. administration; rapid metabolism; no plasma protein binding
Comparator Or Baseline	Bosentan: ~50% oral bioavailability; Ambrisentan: ~90% oral bioavailability
Quantified Difference	BQ-788 is not orally bioavailable, whereas clinically developed endothelin antagonists are orally active small molecules
Conditions	In vivo rodent and human pharmacokinetic studies

Why This Matters

Investigators procuring BQ-788 must plan for parenteral administration and continuous infusion protocols rather than oral dosing; this fundamentally distinguishes BQ-788 as an acute experimental tool rather than a therapeutic development candidate, and informs procurement of appropriate formulation (lyophilized powder for reconstitution in saline or buffer).

• [1] Alomone Labs. (2026). BQ788 (#B-175) Scientific Background. Alomone Labs. View Source
• [2] Fukuroda, T., Fujikawa, T., Ozaki, S., Ishikawa, K., Yano, M., & Nishikibe, M. (1994). Clearance of circulating endothelin-1 by ETB receptors in rats. Biochemical and Biophysical Research Communications, 199(3), 1461–1465. View Source
• [3] Dingemanse, J., & van Giersbergen, P. L. M. (2004). Clinical pharmacology of bosentan, a dual endothelin receptor antagonist. Clinical Pharmacokinetics, 43(15), 1089–1115. View Source

Role in ET-1 Clearance Mechanisms: BQ-788 Reduces Circulating ET-1 Clearance by 80% in Pulmonary Circulation

ETB receptors function as clearance receptors for circulating endothelin-1 (ET-1), particularly in the pulmonary and renal vasculature. In isolated perfused rat lungs, approximately 80% of a bolus-injected [125I]ET-1 dose was retained after a single passage under control conditions [1]. Infusion of BQ-788 (0.1 mg/kg/min i.v.) significantly inhibited this pulmonary retention and reduced the overall ET-1 clearance rate, whereas the ETA antagonist BQ-123 had no effect on ET-1 clearance [1]. This functional distinction demonstrates that ETB receptors—not ETA receptors—mediate the bulk of circulating ET-1 extraction, a finding directly enabled by the availability of BQ-788 as a selective ETB antagonist.

ET-1 Clearance

Head-to-head

~80% reduction in pulmonary ET-1 retention

Enables ETB-specific clearance mechanism studies.

BQ-123 shows no effect on ET-1 clearance.

Evidence Dimension	Effect on ET-1 clearance and pulmonary retention
Target Compound Data	BQ-788 infusion (0.1 mg/kg/min i.v.) significantly inhibits pulmonary [125I]ET-1 retention and reduces ET-1 clearance rate
Comparator Or Baseline	BQ-123 (ETA antagonist): no effect on ET-1 clearance or pulmonary retention
Quantified Difference	~80% pulmonary retention of ET-1 under control conditions; BQ-788 blocks this retention, BQ-123 does not
Conditions	Isolated perfused rat lung preparation; in vivo rat clearance studies with [125I]ET-1

Why This Matters

Studies investigating the physiological role of ETB receptors in ET-1 clearance and circulating peptide homeostasis require BQ-788 as the validated pharmacological tool; BQ-123 cannot substitute for this experimental objective.

• [1] Fukuroda, T., Fujikawa, T., Ozaki, S., Ishikawa, K., Yano, M., & Nishikibe, M. (1994). Clearance of circulating endothelin-1 by ETB receptors in rats. Biochemical and Biophysical Research Communications, 199(3), 1461–1465. View Source

Nociceptive and Inflammatory Modulation: BQ-788 Reduces Mechanical Hyperalgesia by 47% in Inflammatory Pain Models

In a mouse model of inflammatory pain, intraplantar administration of BQ-788 (30 nmol) significantly attenuated multiple nociceptive and inflammatory endpoints . Specifically, BQ-788 treatment reduced mechanical hyperalgesia by 47% and 42% at different assessment points, thermal hyperalgesia by 68% and 76%, paw edema by 50% and 30%, and myeloperoxidase activity (a marker of neutrophil infiltration) by 64% and 32% . Additionally, BQ-788 reduced superoxide anion production in the spinal cord by 45% and in peripheral tissue by 47%, as well as lipid peroxidation by 47% (spinal) and 33–54% (peripheral) .

Nociceptive Modulation

Data to verify

Mechanical hyperalgesia reduction up to 47%

Supports pain-model endpoint review.

Source-specific review; mouse intraplantar model.

Evidence Dimension	Anti-hyperalgesic and anti-inflammatory efficacy in vivo
Target Compound Data	Mechanical hyperalgesia reduction: 47% and 42%; thermal hyperalgesia reduction: 68% and 76%; edema reduction: 50% and 30%; MPO activity reduction: 64% and 32%
Comparator Or Baseline	Vehicle-treated control animals (no comparator antagonist data available in this study)
Quantified Difference	Percentage reduction values as stated above relative to vehicle controls
Conditions	Mouse intraplantar inflammatory pain model; 30 nmol BQ-788 local administration

Why This Matters

Investigators studying the role of ETB receptors in pain signaling and inflammatory processes can use BQ-788 as a validated pharmacological probe with quantified efficacy endpoints, providing a reference dataset for experimental design and power calculations.

Optimal Research Applications for BQ-788 Sodium Salt Based on Validated Evidence

Dissecting ETB-Specific Signaling Pathways in GPCR Pharmacology Studies

BQ-788 sodium salt is the definitive pharmacological tool for isolating ETB receptor-mediated signaling events from ETA receptor contributions. With an ETB IC50 of 1.2 nM and >1,000-fold selectivity over ETA receptors (IC50 = 1,300 nM), BQ-788 enables researchers to confidently attribute observed effects to ETB receptor blockade [1]. Applications include radioligand binding displacement studies, functional calcium mobilization assays (IC50 = 6.57 nM), and competitive antagonism experiments (pA2 = 8.4) in vascular, renal, and neural tissue preparations [1][2].

In Vivo Cardiovascular and Renal Hemodynamic Studies Requiring Selective ETB Blockade

BQ-788 is the validated in vivo standard for selective ETB receptor antagonism in rodent cardiovascular models. Intravenous infusion at 3 mg/kg/h completely inhibits ETB-mediated depressor responses, unmasks pressor effects, and increases blood pressure by approximately 20 mmHg in Dahl salt-sensitive hypertensive rats [3]. These well-characterized hemodynamic outcomes make BQ-788 essential for studies investigating ETB receptor function in blood pressure regulation, renal hemodynamics, and vascular resistance. The compound requires continuous intravenous infusion due to its short half-life and lack of oral bioavailability [4].

Investigating ET-1 Clearance Mechanisms and Pulmonary Endothelin Handling

BQ-788 is indispensable for research on ETB receptor-mediated clearance of circulating endothelin-1. Unlike the ETA antagonist BQ-123, which has no effect on ET-1 clearance, BQ-788 infusion (0.1 mg/kg/min i.v.) significantly reduces pulmonary retention of [125I]ET-1 and decreases overall ET-1 clearance rates [5]. This functional distinction enables researchers to quantify the contribution of ETB receptors to peptide hormone clearance in the pulmonary and renal circulations.

Inflammatory Pain and Nociception Studies Targeting Peripheral ETB Receptors

BQ-788 serves as a pharmacological probe for investigating ETB receptor involvement in inflammatory pain and peripheral nociception. Intraplantar administration of 30 nmol BQ-788 in mouse models reduces mechanical hyperalgesia by up to 47%, thermal hyperalgesia by up to 76%, paw edema by up to 50%, and myeloperoxidase activity by up to 64% . These quantified efficacy endpoints provide a reference for experimental design in pain and inflammation research.

Application

Selection Property

Validation Focus

ETB-specific GPCR signaling studies

Subtype-selectivity assay context

Calcium mobilization and competitive binding endpoints

In vivo cardiovascular model-response research

Infusion-based parenteral delivery

Depressor/pressor response and BP endpoint monitoring

ET-1 clearance mechanism studies

ETB functional distinction vs ETA

Pulmonary retention and peptide clearance endpoints

Inflammatory pain model research

Peripheral ETB receptor probe

Hyperalgesia and edema endpoint review

• [1] Ishikawa, K., Ihara, M., Noguchi, K., Mase, T., Mino, N., Saeki, T., Fukuroda, T., Fukami, T., Ozaki, S., Nagase, T., Nishikibe, M., & Yano, M. (1994). Biochemical and pharmacological profile of a potent and selective endothelin B-receptor antagonist, BQ-788. Proceedings of the National Academy of Sciences, 91(11), 4892–4896. View Source
• [2] Alomone Labs. (2026). BQ788 (#B-175) Product Information. Alomone Labs. View Source
• [3] Ishikawa, K., Ihara, M., Noguchi, K., Mase, T., Mino, N., Saeki, T., Fukuroda, T., Fukami, T., Ozaki, S., Nagase, T., Nishikibe, M., & Yano, M. (1994). Biochemical and pharmacological profile of a potent and selective endothelin B-receptor antagonist, BQ-788. Proceedings of the National Academy of Sciences, 91(11), 4892–4896. View Source
• [4] Alomone Labs. (2026). BQ788 (#B-175) Scientific Background. Alomone Labs. View Source
• [5] Fukuroda, T., Fujikawa, T., Ozaki, S., Ishikawa, K., Yano, M., & Nishikibe, M. (1994). Clearance of circulating endothelin-1 by ETB receptors in rats. Biochemical and Biophysical Research Communications, 199(3), 1461–1465. View Source